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Abstract

Formadicin A is a novel monocyclic B-lactam antibiotic discovered from the Gram-negative
bacterium Flexibacter alginoliquefaciens sp. nov. YK-49.[1][2][3] As a member of the formadicin
family, which also includes formadicins B, C, and D, it possesses a unique nocardicin-type
skeleton with a formylamino group.[2] This technical guide provides an in-depth overview of the
discovery, isolation, characterization, and biological activity of Formadicin A, with a focus on
the experimental protocols and quantitative data to support further research and development.

Discovery and Producing Organism

Formadicin A was first isolated from the culture filtrate of Flexibacter alginoliquefaciens sp.
nov. YK-49, a novel bacterial species.[1] The producing organism was identified and
taxonomically characterized as part of the initial discovery.

Fermentation

The production of formadicins was achieved through fermentation of Flexibacter
alginoliquefaciens YK-49. While specific fermentation parameters are detailed in the primary
literature, a general overview of the process is as follows:

Fermentation Workflow
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Step 1: Capture

Elute with organic solvent

Step 2: Separation by charge
Salt gradient elution
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Step 3: Separation by size

Collect fractions
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Step 4: High-resolution separation

Isolate Formadicin A peak
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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